ethyl 3-{[3-(4-nitrophenyl)acryloyl]amino}benzoate

• IUPAC Name: ethyl 3-[[(E)-3-(4-nitrophenyl)prop-2-enoyl]amino]benzoate
• InChI: InChI=1S/C18H16N2O5/c1-2-25-18(22)14-4-3-5-15(12-14)19-17(21)11-8-13-6-9-16(10-7-13)20(23)24/h3-12H,2H2,1H3,(H,19,21)/b11-8+
• InChI Key: DVPBEOKGNLCTEH-DHZHZOJOSA-N
• Canonical SMILES: CCOC(=O)C1=CC(=CC=C1)NC(=O)C=CC2=CC=C(C=C2)[N+](=O)[O-]
• Isomeric SMILES: CCOC(=O)C1=CC(=CC=C1)NC(=O)/C=C/C2=CC=C(C=C2)[N+](=O)[O-]
• Molecular Formula: C18H16N2O5
• Molecular Weight: 340.3 g/mol

Description

Ethyl 3-{[3-(4-nitrophenyl)acryloyl]amino}benzoate, also known as NBD-ethyl ester, is a fluorescent probe used in biochemical and physiological research. It is a synthetic compound that is widely used to study the behavior of cells and molecules.

Mechanism of Action

Ethyl 3-{[3-(4-nitrophenyl)acryloyl]amino}benzoate ester works by attaching to the target molecule and emitting fluorescence when excited by light. The fluorescence intensity of ethyl 3-{[3-(4-nitrophenyl)acryloyl]amino}benzoate ester is dependent on the polarity of the environment it is in. This property makes it useful for studying the behavior of molecules in different environments.
Biochemical and Physiological Effects
ethyl 3-{[3-(4-nitrophenyl)acryloyl]amino}benzoate ester has been shown to have minimal effects on the biochemical and physiological properties of cells and tissues. It does not affect cell viability or metabolism. However, it is important to note that the concentration of ethyl 3-{[3-(4-nitrophenyl)acryloyl]amino}benzoate ester used in experiments should be carefully controlled to avoid any adverse effects.

Advantages and Limitations for Lab Experiments

One of the advantages of using ethyl 3-{[3-(4-nitrophenyl)acryloyl]amino}benzoate ester in lab experiments is its high sensitivity and specificity. It can detect low concentrations of target molecules with high accuracy. Another advantage is its versatility, as it can be used to label a wide range of molecules. However, one limitation is that it requires specialized equipment for detection and analysis. Additionally, the fluorescence intensity of ethyl 3-{[3-(4-nitrophenyl)acryloyl]amino}benzoate ester is dependent on the polarity of the environment it is in, which can be a limitation in some experiments.

Future Directions

There are many future directions for the use of ethyl 3-{[3-(4-nitrophenyl)acryloyl]amino}benzoate ester in scientific research. One direction is the development of new probes with improved sensitivity and specificity. Another direction is the use of ethyl 3-{[3-(4-nitrophenyl)acryloyl]amino}benzoate ester in live-cell imaging studies to study the dynamics of molecules in real-time. Additionally, the use of ethyl 3-{[3-(4-nitrophenyl)acryloyl]amino}benzoate ester in drug discovery and development is an area of interest, as it can be used to screen for potential drug targets and evaluate drug efficacy.
Conclusion
In conclusion, ethyl 3-{[3-(4-nitrophenyl)acryloyl]amino}benzoate ester is a useful fluorescent probe that is widely used in scientific research applications. Its high sensitivity and specificity make it a valuable tool for studying the behavior of cells and molecules in biological systems. While it has some limitations, the future directions for its use in research are promising.

Synthesis Methods

The synthesis of ethyl 3-{[3-(4-nitrophenyl)acryloyl]amino}benzoate ester involves the reaction of ethyl 3-amino benzoate with 4-nitro cinnamic acid. The reaction is carried out in the presence of a coupling agent such as N,N’-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP). The resulting product is purified through column chromatography to obtain pure ethyl 3-{[3-(4-nitrophenyl)acryloyl]amino}benzoate ester.

Scientific Research Applications

Ethyl 3-{[3-(4-nitrophenyl)acryloyl]amino}benzoate ester is widely used in scientific research applications as a fluorescent probe. It is used to study the behavior of cells and molecules in biological systems. ethyl 3-{[3-(4-nitrophenyl)acryloyl]amino}benzoate ester is used to label proteins, lipids, and nucleic acids. It is also used to study the structure and function of membranes and organelles.